Cas no 110013-18-8 ((3R)-pyrrolidin-3-ylmethanol)

• Product Name: (3R)-pyrrolidin-3-ylmethanol
• CAS No: 110013-18-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD09607969
• CID: 62793
• PubChem ID: 7446913
• Update Time: 2025-10-29

(3R)-pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidin-3-ylmethanol
• (R)-3-Pyrrolidinemethanol
• (3R)-3-Pyrrolidinemethanol
• D-beta-Prolinol
• (3R)-PYRROLIDIN-3-YLMETHANOL HYDROCHLORIDE
• [(3R)-pyrrolidin-3-yl]methanol
• (R)-BETA-PROLINOL HCL
• (R)-3-Pyrrolidin-Methanol
• (3R)-pyrrolidin-3-ylMethanol
• 3-Pyrrolidinemethanol, (3R)-
• (R)-3-Pyrrolidin-3-yl-methanol
• D-^b-Prolinol, 95%
• 3-Pyrrolidinemethanol,(3R)-
• (R)-3-(Hydroxymethyl)pyrrolidine
• (R)-pyrrolidin-3-yl-methanol
• PubChem18724
• (R)-BETA-PROLINOLHCL
• (R )-Pyrrolidin-3-yl-methanol
• QOTUIIJRVXKSJU-RXMQYKEDSA-N
• (R)-(pyrrolidin-3-yl)-methanol
• (3R)-Pyrrolidine-3alpha-methanol
• HT103
• (r)-3-hydroxymethylpyrrolidine
• MFCD09607969
• AM20080050
• EN300-144970
• AKOS015854508
• AKOS006239258
• AC-22425
• CS-0005415
• DS-12068
• 110013-18-8
• SCHEMBL110675
• DTXSID50428659
• W-204728
• (3R)-pyrrolidin-3-ylmethanol

• MDL： MFCD09607969
• Inchi： 1S/C5H11NO/c7-4-5-1-2-6-3-5/h5-7H,1-4H2/t5-/m1/s1
• InChI Key： QOTUIIJRVXKSJU-RXMQYKEDSA-N
• SMILES： OC[C@H]1CNCC1

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: -0.5

Experimental Properties

• Color/Form: No data available
• Density: 0.978
• Melting Point: No data available
• Boiling Point: 176 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.454
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.26000
• LogP: -0.08300
• Sensitiveness: Hygroscopic

(3R)-pyrrolidin-3-ylmethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-pyrrolidin-3-ylmethanol

Comprehensive Overview of (3R)-pyrrolidin-3-ylmethanol (CAS No. 110013-18-8)

(3R)-pyrrolidin-3-ylmethanol (CAS No. 110013-18-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with a hydroxymethyl group attached to the 3-position. The chiral center at the 3-position imparts enantiomeric specificity, which is crucial for its biological interactions and applications.

The chemical structure of (3R)-pyrrolidin-3-ylmethanol can be represented as C₅H₁₁NO. It is a colorless liquid with a molecular weight of approximately 97.14 g/mol. The compound's chiral nature makes it particularly valuable in the synthesis of enantiomerically pure pharmaceuticals, where the specific configuration can significantly influence the drug's efficacy and safety profile.

In recent years, (3R)-pyrrolidin-3-ylmethanol has been extensively studied for its potential as a building block in the synthesis of various bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that derivatives of (3R)-pyrrolidin-3-ylmethanol can act as potent inhibitors of protein kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry highlighted the use of (3R)-pyrrolidin-3-ylmethanol in the design and synthesis of novel inhibitors for cyclin-dependent kinases (CDKs). CDKs are critical regulators of cell cycle progression and have been implicated in various cancers. The researchers demonstrated that compounds derived from (3R)-pyrrolidin-3-ylmethanol exhibited high selectivity and potency against CDK2 and CDK4, making them promising candidates for further preclinical evaluation.

Beyond its role in kinase inhibition, (3R)-pyrrolidin-3-ylmethanol has also shown promise in the development of central nervous system (CNS) drugs. A recent study published in the European Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the study found that derivatives of (3R)-pyrrolidin-3-ylmethanol exhibited enhanced binding affinity to serotonin transporters compared to existing SSRIs.

The synthetic versatility of (3R)-pyrrolidin-3-ylmethanol has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in Organic & Biomolecular Chemistry demonstrated that (3R)-pyrrolidin-3-ylmethanol-based prodrugs showed improved pharmacokinetic properties and reduced side effects compared to their parent drugs, making them attractive candidates for drug delivery systems.

In addition to its applications in drug discovery, (3R)-pyrrolidin-3-ylmethanol has been investigated for its potential as a chiral ligand in asymmetric catalysis. Asymmetric catalysis is a powerful tool for synthesizing enantiomerically pure compounds, which are essential for many pharmaceutical applications. Research published in Angewandte Chemie International Edition highlighted the use of (3R)-pyrrolidin-3-ylmethanol-derived ligands in palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivities and yields.

The safety profile of (3R)-pyrrolidin-3-ylmethanol is another important aspect to consider. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, (3R)-pyrrolidin-3-ylmethanol (CAS No. 110013-18-8) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an ideal candidate for developing novel bioactive molecules with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.